N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C14H17N5O2/c20-13(10-18-8-1-6-16-18)15-7-9-19-14(21)5-4-12(17-19)11-2-3-11/h1,4-6,8,11H,2-3,7,9-10H2,(H,15,20)
• InChI Key: SUQZQZWUSFTQSH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNC(=O)CN3C=CC=N3
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(1H-pyrazol-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a pyridazinone derivative that has been synthesized using various methods.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research has demonstrated the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. These complexes exhibit significant antioxidant activity, showcasing the potential of pyrazole-acetamide derivatives, including compounds structurally related to N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(1H-pyrazol-1-yl)acetamide, in developing antioxidant agents (Chkirate et al., 2019).

Heterocyclic Compound Synthesis

The compound has been indirectly related to the synthesis of diverse heterocyclic derivatives, including pyridine, pyridazine, and phthalazine derivatives, through reactions involving similar core structures. These synthetic pathways underline the compound's utility in generating novel heterocyclic frameworks with potential chemical and pharmacological activities (Rady & Barsy, 2006).

Insecticidal Assessment

A study on the synthesis of innovative heterocycles incorporating a thiadiazole moiety, utilizing precursors related to the compound of interest, indicated potential applications in developing insecticidal agents. The synthesized compounds were evaluated for their efficacy against the cotton leafworm, suggesting the compound's relevance in the design of novel insecticides (Fadda et al., 2017).

Antitumor Activity

Another avenue of research has involved the synthesis of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives bearing a core structure similar to the compound . These studies explore the antitumor activities of such derivatives, highlighting the compound's potential role in developing anticancer therapies (Albratty et al., 2017).

Metabolic Activation in Thrombin Inhibition

Research into the metabolic activation of a pyrazinone-containing thrombin inhibitor related to the structure of interest reveals complex biotransformation pathways. These findings provide insights into designing thrombin inhibitors with reduced potential for generating chemically reactive intermediates, underscoring the compound's relevance in therapeutic agent development (Singh et al., 2003).